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Compound of Interest

Compound Name: Bis[(pinacolato)boryllmethane

Cat. No.: B124671

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[(pinacolato)boryllmethane is a valuable reagent in organic synthesis, particularly in
cross-coupling reactions for the formation of carbon-carbon and carbon-boron bonds. Its utility
in the synthesis of complex organic molecules, including active pharmaceutical ingredients,
necessitates a thorough understanding of its stability and appropriate storage conditions to
ensure its reactivity and purity. This technical guide provides an in-depth overview of the
stability profile of Bis[(pinacolato)boryllmethane, recommended storage and handling
procedures, and model experimental protocols for its stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of Bis[(pinacolato)boryllmethane is
presented in the table below.
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Property Value Reference
CAS Number 78782-17-9 [1]
Molecular Formula C13H26B204 [1]
Molecular Weight 267.97 g/mol [1]

White to off-white crystalline
Appearance _ (2]
powder or solid

Melting Point 51-55 °C [2]

Purity >95% (GC) [2]

Recommended Storage Conditions

To maintain the integrity and reactivity of Bis[(pinacolato)boryllmethane, it is crucial to
adhere to the recommended storage conditions provided by various suppliers. A summary of

these recommendations is provided below.

. Recommended Storage Additional
Supplier _
Temperature Recommendations
Frontier Specialty Chemicals -20 °C Store under dry conditions.[1]
Sigma-Aldrich 2-8 °C
Store in a cool and shaded
TCl area. Keep container tightly
closed. Keep under inert gas.
[3]
Chem-Impex 2-8 °C
ChemScene 4°C

The consensus among suppliers is to store Bis[(pinacolato)boryllmethane at refrigerated to
frozen temperatures in a tightly sealed container under a dry, inert atmosphere.
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Stability Profile and Degradation Pathways

While specific, in-depth stability studies on Bis[(pinacolato)boryllmethane are not extensively
published, valuable insights can be drawn from studies on analogous organoboron
compounds, particularly Bis(pinacolato)diboron (B2pin2). Research has shown that B2pin2,
contrary to popular belief, is not entirely stable in air and degrades in the presence of both
oxygen and water.[4][5] This degradation is thought to be an autocatalytic process.[4]

Given the structural similarities, it is prudent to assume that Bis[(pinacolato)boryllmethane is
susceptible to similar degradation pathways. The primary modes of degradation are likely:

o Hydrolysis: The boronic ester linkages are susceptible to hydrolysis in the presence of water,
which would lead to the formation of pinacol and methane diboronic acid.

o Oxidation: Exposure to oxygen, particularly in the presence of moisture, can lead to the
oxidation of the carbon-boron bond.

Therefore, minimizing exposure to air and moisture is paramount for preserving the quality of
Bis[(pinacolato)boryllmethane.

Best Practices for Handling and Storage

To ensure the longevity and performance of Bis[(pinacolato)boryllmethane, the following
handling and storage procedures are recommended:

Inert Atmosphere: Always handle the compound under an inert atmosphere (e.g., nitrogen or
argon), especially when aliquoting or transferring from the main container.

» Dry Conditions: Use dry solvents and glassware. Avoid any contact with moisture.

o Controlled Temperature: Store the compound at the recommended low temperature (ideally
-20°C for long-term storage) in a properly functioning and monitored freezer or refrigerator.

o Secure Sealing: Ensure the container is tightly sealed after each use to prevent the ingress
of air and moisture.

o Aliquotting: For frequent use, it is advisable to aliquot the bulk material into smaller, single-
use vials to minimize repeated exposure of the entire stock to ambient conditions.
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Handling Workflow
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Figure 1. Recommended workflow for handling and storage of
Bis[(pinacolato)boryllmethane.

Model Experimental Protocols for Stability
Assessment

The following are model protocols for assessing the stability of
Bis[(pinacolato)boryllmethane. These are based on general guidelines for stability testing of

chemical substances.

Forced Degradation Studies
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Forced degradation studies are designed to identify potential degradation products and
pathways.

5.1.1. Hydrolytic Stability

e Prepare solutions of Bis[(pinacolato)boryllmethane (e.g., 1 mg/mL) in acetonitrile or
another suitable water-miscible solvent.

¢ Add the solution to separate vials containing acidic (0.1 M HCI), neutral (water), and basic
(0.1 M NaOH) aqueous solutions.

e Maintain the vials at a controlled temperature (e.g., 50°C).

» At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize if
necessary, and dilute with the mobile phase.

e Analyze the samples by a stability-indicating method, such as HPLC with UV detection or
LC-MS, to quantify the remaining parent compound and detect any degradation products.

5.1.2. Oxidative Stability

o Prepare a solution of Bis[(pinacolato)boryllmethane (e.g., 1 mg/mL) in a suitable solvent.
e Add a solution of hydrogen peroxide (e.g., 3% H202).

e Maintain the solution at room temperature.

» At specified time points, withdraw aliquots and analyze by HPLC or LC-MS.

5.1.3. Thermal Stability

e Place a known amount of solid Bis[(pinacolato)boryllmethane in a vial.

e Heat the vial in an oven at an elevated temperature (e.g., 60°C).

» At specified time points, remove the vial, allow it to cool, dissolve the contents in a known
volume of solvent, and analyze by HPLC.
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For solution stability, prepare a solution of the compound and heat it at a specified

temperature, analyzing aliquots at various time points.

5.1.4. Photostability

Expose a solution of Bis[(pinacolato)boryllmethane and a sample of the solid compound
to a light source with a specified output (e.g., ICH option 1: cool white fluorescent and near-

ultraviolet lamp).

Simultaneously, keep control samples protected from light.

At a specified time point, analyze both the exposed and control samples by HPLC.
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Stability Testing Experimental Workflow
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Figure 2. General experimental workflow for forced degradation studies.

Long-Term and Accelerated Stability Testing

This testing is performed to establish a re-test date or shelf life.
o Package Bis[(pinacolato)boryllmethane in its proposed long-term storage container.

» Place samples in stability chambers under the following conditions:
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o Long-Term: 2-8°C (or -20°C)

o Accelerated: 25°C / 60% RH

» At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 1, 2, 3, 6 months

for accelerated), remove samples and test for appearance, purity (by HPLC), and any other

relevant quality attributes.

Data Presentation

The results of the stability studies should be presented in a clear and organized manner. The

following is an example of a data table for a long-term stability study.

Example Data Table: Long-Term Stability of Bis[(pinacolato)boryllmethane at 2-8°C

Time Point . L.
Appearance Purity (%) by HPLC  Total Impurities (%)
(Months)
White crystalline
0 99.5 0.5
powder
White crystalline
3 994 0.6
powder
White crystalline
6 99.5 0.5
powder
White crystalline
12 99.3 0.7
powder
White crystalline
24 99.1 0.9

powder

Proposed Degradation Pathway

Based on the known reactivity of boronic esters, a proposed degradation pathway for

Bis[(pinacolato)boryllmethane in the presence of water is illustrated below.
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Figure 3. Proposed hydrolytic degradation pathway of Bis[(pinacolato)boryllmethane.

Conclusion

The stability of Bis[(pinacolato)boryllmethane is critical for its successful application in
synthesis. Adherence to strict storage and handling protocols, including low temperatures, dry
conditions, and an inert atmosphere, is essential to prevent degradation. While specific stability
data for this compound is limited, analogies to related boronic esters and the implementation of
systematic stability testing, as outlined in this guide, will ensure its quality and reliability for
research, development, and manufacturing purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Stability and Storage of Bis[(pinacolato)boryllmethane:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124671#stability-and-storage-conditions-for-bis-
pinacolato-boryl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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